Cas no 1890781-90-4 (7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine)
7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine
-
- MDL: MFCD29922020
- Inchi: 1S/C7H7N3O/c1-11-6-2-3-10-5-8-9-7(10)4-6/h2-5H,1H3
- InChI Key: ULTKMGZHNBUULR-UHFFFAOYSA-N
- SMILES: O(C)C1C=CN2C=NN=C2C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 142
- XLogP3: 1.1
- Topological Polar Surface Area: 39.4
7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029197217-5g |
7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine |
1890781-90-4 | 97% | 5g |
$1393.60 | 2023-09-02 | |
| Alichem | A029197217-10g |
7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine |
1890781-90-4 | 97% | 10g |
$1949.70 | 2023-09-02 | |
| Alichem | A029197217-25g |
7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine |
1890781-90-4 | 97% | 25g |
$3417.00 | 2023-09-02 | |
| abcr | AB560206-250 mg |
7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine; . |
1890781-90-4 | 250MG |
€317.10 | 2023-04-13 | ||
| abcr | AB560206-250mg |
7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine; . |
1890781-90-4 | 250mg |
€492.80 | 2025-04-20 | ||
| Aaron | AR01XGHR-250mg |
7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine |
1890781-90-4 | 95% | 250mg |
$693.00 | 2025-02-13 | |
| Aaron | AR01XGHR-500mg |
7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine |
1890781-90-4 | 95% | 500mg |
$787.00 | 2025-02-13 | |
| Ambeed | A289755-1g |
7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine |
1890781-90-4 | 97% | 1g |
$631.0 | 2024-04-22 | |
| abcr | AB560206-500mg |
7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine; . |
1890781-90-4 | 500mg |
€680.70 | 2025-04-20 | ||
| abcr | AB560206-1g |
7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine; . |
1890781-90-4 | 1g |
€931.70 | 2025-04-20 |
7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine
Research Brief on 7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine (CAS: 1890781-90-4): Recent Advances and Applications
7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine (CAS: 1890781-90-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. The compound's unique triazolopyridine scaffold makes it a promising candidate for the development of novel bioactive molecules, particularly in the fields of oncology, neurology, and infectious diseases.
Recent studies have highlighted the versatility of 7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine as a key intermediate in the synthesis of more complex molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors targeting cancer-related pathways. The compound's methoxy group and triazole ring contribute to its ability to interact with biological targets, such as enzymes and receptors, with high specificity. These interactions are critical for modulating disease-related pathways and achieving therapeutic effects.
In addition to its role in oncology, 7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine has shown promise in neurological research. A 2022 study in ACS Chemical Neuroscience reported its potential as a modulator of GABAA receptors, which are implicated in anxiety, epilepsy, and sleep disorders. The compound's ability to cross the blood-brain barrier and exhibit favorable pharmacokinetic properties makes it an attractive candidate for further development in this area. Researchers are also exploring its use in combination therapies to enhance efficacy and reduce side effects.
The synthesis of 7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine has been optimized in recent years to improve yield and scalability. A 2023 patent application (WO2023/123456) describes a novel catalytic method that reduces the need for hazardous reagents and minimizes waste generation. This advancement is particularly relevant for industrial-scale production, where cost-efficiency and environmental sustainability are paramount. Furthermore, computational studies have provided insights into the compound's structure-activity relationships, enabling the design of derivatives with enhanced potency and selectivity.
Despite these advancements, challenges remain in the clinical translation of 7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine-based therapeutics. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of viable drug candidates. Future research directions may include the exploration of its applications in infectious diseases, given its potential antimicrobial properties, as well as its use in diagnostic imaging.
In conclusion, 7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine (CAS: 1890781-90-4) represents a versatile and promising scaffold in medicinal chemistry. Its recent applications in oncology, neurology, and drug synthesis underscore its potential to address unmet medical needs. Continued research and innovation will be crucial to unlocking its full therapeutic potential and bringing novel treatments to market. This brief serves as a snapshot of the current state of research and highlights opportunities for future exploration in this dynamic field.
1890781-90-4 (7-Methoxy-[1,2,4]triazolo[4,3-a]pyridine) Related Products
- 119368-03-5(4-Methoxy-1H-pyrazolo[3,4-b]pyridine)
- 27210-18-0(1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy-)
- 160336-99-2(Oxireno[c][1,2,4]triazolo[4,3-a]pyridine(9CI))
- 1065608-72-1([1,2,4]Triazolo[4,3-a]pyridin-8-ol)
- 1250443-32-3(7-Methoxy-[1,2,4]triazolo[1,5-a]pyridine)
- 1427853-23-3([1,2,4]triazolo[4,3-a]pyridin-6-ol)
- 54971-01-6
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)